Cas no 1339413-61-4 (1-(4-methylcyclohexyl)azetidine-3-carboxylic acid)

• Product Name: 1-(4-methylcyclohexyl)azetidine-3-carboxylic acid
• CAS No: 1339413-61-4
• MF: C₁₁H₁₉NO₂
• MW: 197.27406334877
• CID: 5573361
• Update Time: 2025-10-31

1-(4-methylcyclohexyl)azetidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Azetidinecarboxylic acid, 1-(4-methylcyclohexyl)-
• 1-(4-methylcyclohexyl)azetidine-3-carboxylic acid

• Inchi： 1S/C11H19NO2/c1-8-2-4-10(5-3-8)12-6-9(7-12)11(13)14/h8-10H,2-7H2,1H3,(H,13,14)
• InChI Key： ZSONECOSLVFBNO-UHFFFAOYSA-N
• SMILES： N1(C2CCC(C)CC2)CC(C(O)=O)C1

Experimental Properties

• Density: 1.131±0.06 g/cm3(Predicted)
• Boiling Point: 316.1±35.0 °C(Predicted)
• pka: 2.74±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azetidines Azetidinecarboxylic acids or derivatives Azetidinecarboxylic acids

Additional information on 1-(4-methylcyclohexyl)azetidine-3-carboxylic acid

Introduction to 1-(4-Methylcyclohexyl)azetidine-3-carboxylic Acid (CAS No. 1339413-61-4)

1-(4-Methylcyclohexyl)azetidine-3-carboxylic acid (CAS No. 1339413-61-4) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique azetidine ring and cyclohexyl substituent, holds potential applications in the development of new therapeutic agents. This introduction aims to provide a comprehensive overview of the chemical structure, synthesis methods, biological activities, and recent research advancements related to this compound.

The chemical structure of 1-(4-methylcyclohexyl)azetidine-3-carboxylic acid is defined by its azetidine ring, which is a four-membered heterocyclic compound containing one nitrogen atom. The cyclohexyl substituent, with a methyl group at the para position, adds complexity and specific properties to the molecule. The carboxylic acid functional group at the 3-position of the azetidine ring further enhances its reactivity and potential for forming various derivatives.

The synthesis of 1-(4-methylcyclohexyl)azetidine-3-carboxylic acid has been explored through several methods. One common approach involves the reaction of 4-methylcyclohexylamine with an appropriate electrophile followed by cyclization to form the azetidine ring. Another method involves the use of transition metal-catalyzed coupling reactions to introduce the cyclohexyl substituent onto a preformed azetidine scaffold. These synthetic routes have been optimized to improve yield and purity, making the compound more accessible for further research and development.

In terms of biological activities, 1-(4-methylcyclohexyl)azetidine-3-carboxylic acid has shown promising results in various assays. Recent studies have demonstrated its potential as a modulator of G protein-coupled receptors (GPCRs), which are key targets for many therapeutic interventions. Specifically, this compound has been found to exhibit agonistic or antagonistic effects on specific GPCRs, depending on the context and concentration used. These findings suggest that 1-(4-methylcyclohexyl)azetidine-3-carboxylic acid could be a valuable lead compound for developing new drugs targeting these receptors.

Beyond GPCR modulation, 1-(4-methylcyclohexyl)azetidine-3-carboxylic acid has also been investigated for its anti-inflammatory properties. In vitro studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These anti-inflammatory effects are particularly relevant in the context of chronic inflammatory diseases, where excessive cytokine production plays a crucial role in disease progression.

To further explore the therapeutic potential of 1-(4-methylcyclohexyl)azetidine-3-carboxylic acid, several preclinical studies have been conducted. Animal models have been used to evaluate its efficacy in treating conditions such as arthritis and neuroinflammation. Preliminary results from these studies indicate that this compound can effectively reduce inflammation and improve disease outcomes without significant adverse effects. These findings provide a strong foundation for advancing this compound into clinical trials.

In addition to its biological activities, the physicochemical properties of 1-(4-methylcyclohexyl)azetidine-3-carboxylic acid are also important considerations for drug development. Its solubility, stability, and permeability have been studied extensively to ensure that it meets the necessary criteria for oral or parenteral administration. Formulation strategies have been developed to enhance its bioavailability and optimize its pharmacokinetic profile.

The current landscape of pharmaceutical research is highly dynamic, with ongoing efforts to identify new compounds with therapeutic potential. 1-(4-methylcyclohexyl)azetidine-3-carboxylic acid stands out as a promising candidate due to its unique structure and multifaceted biological activities. Ongoing research is focused on elucidating its mechanism of action at a molecular level and exploring its potential applications in various disease states.

In conclusion, 1-(4-methylcyclohexyl)azetidine-3-carboxylic acid (CAS No. 1339413-61-4) represents an exciting area of study in medicinal chemistry and pharmaceutical research. Its distinctive chemical structure, coupled with its diverse biological activities, positions it as a valuable lead compound for developing new therapeutic agents. Continued research into this compound is expected to yield important insights and potentially lead to novel treatments for various medical conditions.